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Introduction
3'-Methylacetophenone (CAS No. 585-74-0), also known as m-methylacetophenone, is an

aromatic ketone with potential applications in the fragrance and flavor industries.[1][2][3] It is a

colorless to pale yellow liquid with a characteristic sweet, floral, and fruity aroma, often with

honey-like undertones.[1] This document provides detailed application notes, experimental

protocols, and relevant data for the use of 3'-Methylacetophenone, addressing its

organoleptic properties, regulatory context, and methods for its evaluation.

Regulatory and Safety Context
A critical consideration for the application of 3'-Methylacetophenone is its regulatory status.

While its isomer, 4'-methylacetophenone (CAS 122-00-9), is listed as FEMA GRAS (Generally

Recognized as Safe) with FEMA number 2677, 3'-methylacetophenone does not currently

hold this status.[4][5] This is a crucial distinction, as the lack of FEMA GRAS recognition implies

that it is not approved for use as a flavoring agent in food products in the United States. This

aligns with information from some industry resources which state that 3-methyl acetophenone

is "not for fragrance use" and "not for flavor use".[6] However, other sources describe it as a

fragrance ingredient used in products like perfumes, soaps, and lotions.[1][7] For fragrance

applications, its use would be governed by other regulations and standards, such as those set
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by the International Fragrance Association (IFRA). It is imperative for any user of this ingredient

to verify its current regulatory status and adhere to all applicable guidelines.

Data Presentation
Physicochemical Properties of 3'-Methylacetophenone

Property Value Reference

CAS Number 585-74-0 [2][3]

Molecular Formula C₉H₁₀O [2][3]

Molecular Weight 134.18 g/mol [2][3]

Appearance Colorless to light yellow liquid [1]

Odor Profile Sweet, floral, fruity, honey-like [1]

Boiling Point 218-220 °C

Melting Point -9 °C

Flash Point 85 °C (185 °F) [6]

Solubility Sparingly soluble in water [1]

Specific Gravity ~1.007 - 1.013 @ 20°C [6]

Refractive Index ~1.527 - 1.532 @ 20°C [6]

Organoleptic Profile
Attribute Description

Primary Notes Sweet, Floral

Secondary Notes Fruity, Honey

Potential Applications
Perfumes, soaps, lotions, and other cosmetic

products (subject to regulatory approval)
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Protocol 1: Sensory Evaluation of 3'-
Methylacetophenone
Objective: To characterize the odor profile of 3'-Methylacetophenone and determine its odor

detection threshold.

Materials:

3'-Methylacetophenone

Odor-free solvent (e.g., diethyl phthalate or ethanol)

Glass vials with caps

Olfactory smelling strips

Panel of trained sensory analysts

Procedure:

Sample Preparation:

Prepare a series of dilutions of 3'-Methylacetophenone in the chosen solvent. A common

starting point is a 10% solution, followed by serial dilutions (e.g., 1%, 0.1%, 0.01%, etc.).

Odor Profile Description:

Dip a smelling strip into the 1% solution of 3'-Methylacetophenone.

Allow the solvent to evaporate for a few seconds.

Present the strip to the sensory panelists and ask them to describe the odor

characteristics using standardized descriptors.

Odor Detection Threshold Determination:

Present the panelists with the series of dilutions in ascending order of concentration.
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For each dilution, ask the panelists if they can detect an odor.

The odor detection threshold is the lowest concentration at which a majority of the panel

can detect the odor.

Protocol 2: Gas Chromatography-Olfactometry (GC-O)
Analysis
Objective: To identify the specific contribution of 3'-Methylacetophenone to a complex

fragrance mixture.

Materials:

Gas chromatograph with an olfactometry port

Mass spectrometer (for compound identification)

Sample containing 3'-Methylacetophenone in a fragrance base

Trained human assessor

Procedure:

Sample Injection:

Inject a sample of the fragrance mixture into the GC.

GC Separation:

The volatile compounds in the mixture are separated based on their boiling points and

polarity as they pass through the GC column.

Olfactory Detection:

The effluent from the GC column is split between the mass spectrometer and the

olfactometry port.
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A trained assessor sniffs the effluent from the olfactometry port and records the time and

description of any detected odors.

Data Analysis:

The data from the mass spectrometer is used to identify the chemical compounds eluting

at specific times.

The assessor's odor descriptions are correlated with the identified compounds to

determine the specific aroma contribution of 3'-Methylacetophenone in the context of the

mixture.
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Caption: Olfactory Signal Transduction Pathway for 3'-Methylacetophenone.
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Sensory Evaluation Workflow GC-O Workflow
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Caption: Experimental Workflows for Fragrance Ingredient Evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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